Cas no 51670-40-7 (kadsurin)

• Product Name: kadsurin
• CAS No: 51670-40-7
• MF: C₂₅H₃₀O₈
• MW: 458.500908374786
• CID: 935685
• Update Time: 2025-04-19

kadsurin Chemical and Physical Properties

Names and Identifiers

• kadsurin
• Ananolignan A

• Inchi： 1S/C25H30O8/c1-12-8-15-9-17(27-4)22(28-5)24(29-6)19(15)20-16(21(13(12)2)33-14(3)26)10-18-23(25(20)30-7)32-11-31-18/h9-10,12-13,21H,8,11H2,1-7H3/t12-,13-,21-/m1/s1
• InChI Key： QUGMSTJBNZWXQS-SQHYZVFZSA-N
• SMILES： O(C(C)=O)[C@H]1C2C=C3C(=C(C=2C2C(=C(C(=CC=2C[C@@H](C)[C@H]1C)OC)OC)OC)OC)OCO3

Computed Properties

• Exact Mass: 458.19400
• Monoisotopic Mass: 458.19406791 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 458.5
• XLogP3: 4.6
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Color/Form: Powder
• PSA: 81.68000
• LogP: 4.54920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins